N-(3-(6-morpholinopyridazin-3-yl)phenyl)-2-nitrobenzenesulfonamide

• IUPAC Name: N-[3-(6-morpholin-4-ylpyridazin-3-yl)phenyl]-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C20H19N5O5S/c26-25(27)18-6-1-2-7-19(18)31(28,29)23-16-5-3-4-15(14-16)17-8-9-20(22-21-17)24-10-12-30-13-11-24/h1-9,14,23H,10-13H2
• InChI Key: DOIXBQBOOPTWOD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NN=C(C=C2)C3=CC(=CC=C3)NS(=O)(=O)C4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C20H19N5O5S
• Molecular Weight: 441.5 g/mol
• CAS No.: 898446-26-9

Description

N-(3-(6-morpholinopyridazin-3-yl)phenyl)-2-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C20H19N5O5S and its molecular weight is 441.46. The purity is usually 95%.
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Scientific Research Applications

Biofilm Inhibition and Cytotoxicity

N-(3-(6-morpholinopyridazin-3-yl)phenyl)-2-nitrobenzenesulfonamide derivatives have been researched for their biofilm inhibitory action against bacterial strains like Escherichia coli and Bacillus subtilis. Some derivatives exhibited significant inhibitory action against these biofilms while displaying mild cytotoxicity. This highlights their potential as antibacterial agents with low toxicity to human cells (Abbasi et al., 2020).

Synthesis of Biologically Active Compounds

These compounds are crucial intermediates in the synthesis of numerous biologically active compounds. They serve as key components in creating small molecule inhibitors, which are significant in cancer research and other medicinal applications (Wang et al., 2016).

Anti-Hypertensive and Diuretic Potential

Certain derivatives have been synthesized and evaluated for their potential as antihypertensive and diuretic agents. For example, one compound demonstrated significant efficacy in this regard, suggesting the utility of these derivatives in developing new medications for treating hypertension and related conditions (Rahman et al., 2014).

Pro-apoptotic Effects in Cancer Cells

Research has also been conducted on derivatives of this compound for their pro-apoptotic effects in cancer cells. These compounds can trigger the activation of pro-apoptotic genes, thereby providing a pathway for therapeutic applications in oncology (Cumaoğlu et al., 2015).

Versatile Secondary Amine Synthesis

These compounds are versatile in the synthesis of secondary amines, demonstrating their significant role in organic chemistry and drug development (Fukuyama et al., 1995).